Cas no 1880352-93-1 (2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione)

• Product Name: 2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione
• CAS No: 1880352-93-1
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5709569
• PubChem ID: 130595736
• Update Time: 2025-06-18

2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1880352-93-1
• 2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione
• EN300-1126843

• Inchi： 1S/C12H18O3/c1-7-5-8(13)10(9(14)6-7)11(15)12(2,3)4/h7,10H,5-6H2,1-4H3
• InChI Key： LOXHTKLPOJGMRE-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)C1C(CC(C)CC1=O)=O

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2Ų

Additional information on 2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione

Professional Introduction to 2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione (CAS No. 1880352-93-1)

2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1880352-93-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound belongs to the class of diketones, characterized by the presence of two carbonyl groups separated by a carbon atom. The structural framework of 2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione incorporates a cyclohexane ring with substituents that enhance its chemical reactivity and potential biological activity.

The molecular structure of this compound is notable for its complexity and versatility. The presence of a 5-methylcyclohexane moiety provides a rigid aromatic-like backbone, while the 2-(2,2-Dimethylpropanoyl) side chain introduces steric hindrance and electronic properties that can influence its interactions with biological targets. Such structural features make it a promising candidate for further exploration in drug discovery and material science applications.

In recent years, there has been growing interest in diketones due to their diverse pharmacological properties. Studies have demonstrated that compounds with similar structural motifs exhibit antimicrobial, anti-inflammatory, and even anticancer activities. The 1,3-dione core in 2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione is particularly intriguing because it can participate in various chemical reactions, including Michael additions and condensations, which are pivotal in organic synthesis and medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been investigating how modifications to the cyclohexane ring and the attached acyl groups can modulate biological activity. For instance, studies suggest that the 5-methyl substituent may enhance binding affinity to certain enzymes or receptors, while the 2,2-Dimethylpropanoyl group could influence metabolic stability and pharmacokinetic profiles. These insights are crucial for designing molecules with optimized efficacy and minimal side effects.

The synthesis of 2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric aldol reactions or catalytic hydrogenations, are often employed to achieve high yields and enantiomeric purity. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive biological evaluations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies can predict how 2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione interacts with biological targets at the atomic level. These simulations help researchers identify key binding sites and optimize drug-like properties such as solubility, permeability, and metabolic stability. Such computational approaches are indispensable in modern drug discovery pipelines.

Beyond its pharmaceutical applications, this compound has shown promise in material science research. Diketones are known to undergo polymerization reactions under certain conditions, forming polymers with unique mechanical and thermal properties. The structural features of 2-(2,2-Dimethylpropanoyl)-5-methylcyclohexane-1,3-dione make it a potential monomer for developing novel polymers with tailored characteristics. These materials could find applications in coatings, adhesives, or even advanced composites.

The chemical reactivity of this compound also makes it a valuable intermediate in organic synthesis. It can serve as a precursor for more complex molecules through various functional group transformations. For example, reduction of the carbonyl groups can yield alcohols or ketones, while oxidation may introduce additional polar functionalities. Such versatility underscores its importance as a building block in synthetic chemistry.

In conclusion, 1880352-93-1 (CAS No.) represents a fascinating compound with broad potential applications across multiple scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for further research in pharmaceuticals and materials science. As our understanding of molecular interactions continues to evolve, 1880352-93-1 is poised to play a significant role in shaping future advancements.